Cas no 114980-26-6 (6-Methoxybenzo[d]oxazole)
6-Methoxybenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxybenzoxazole
- 6-Methoxybenzo[d]oxazole
- 6-methoxybenzoxazoline
- Benzoxazole, 6-methoxy-
- 6-Methoxy-1,3-benzoxazole
- FKYKJYSYSGEDCG-UHFFFAOYSA-N
- FCH2494484
- AX8341873
- DB-296619
- SCHEMBL926856
- BS-45367
- MFCD26395367
- E74307
- SY037316
- 114980-26-6
- CS-0187228
-
- Inchi: 1S/C8H7NO2/c1-10-6-2-3-7-8(4-6)11-5-9-7/h2-5H,1H3
- InChI Key: FKYKJYSYSGEDCG-UHFFFAOYSA-N
- SMILES: O1C=NC2C=CC(=CC1=2)OC
Computed Properties
- Exact Mass: 149.047678466g/mol
- Monoisotopic Mass: 149.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.3
6-Methoxybenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM413607-100mg |
6-Methoxybenzo[d]oxazole |
114980-26-6 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM413607-250mg |
6-Methoxybenzo[d]oxazole |
114980-26-6 | 95%+ | 250mg |
$80 | 2023-11-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC137-50mg |
6-Methoxybenzo[d]oxazole |
114980-26-6 | 95+% | 50mg |
359.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC137-200mg |
6-Methoxybenzo[d]oxazole |
114980-26-6 | 95+% | 200mg |
898.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1213165-1g |
6-Methoxybenzo[d]oxazole |
114980-26-6 | 95% | 1g |
$500 | 2024-07-23 | |
| Ambeed | A852833-100mg |
6-Methoxybenzo[d]oxazole |
114980-26-6 | 95% | 100mg |
$21.0 | 2025-02-21 | |
| Ambeed | A852833-250mg |
6-Methoxybenzo[d]oxazole |
114980-26-6 | 95% | 250mg |
$52.0 | 2025-02-21 | |
| Ambeed | A852833-1g |
6-Methoxybenzo[d]oxazole |
114980-26-6 | 95% | 1g |
$207.0 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1213165-1g |
6-methoxybenzo[d]oxazole |
114980-26-6 | 95% | 1g |
$500 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1213165-1g |
6-methoxybenzo[d]oxazole |
114980-26-6 | 95% | 1g |
$500 | 2025-03-01 |
6-Methoxybenzo[d]oxazole Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 6-Methoxybenzo[d]oxazole
Introduction to 6-Methoxybenzo[d]oxazole (CAS No. 114980-26-6)
6-Methoxybenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 114980-26-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodioxole class, characterized by a benzene ring fused with an oxygen-containing heterocycle. The presence of a methoxy group at the 6-position of the benzodioxole core introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.
The structural motif of 6-Methoxybenzo[d]oxazole has been extensively explored for its potential biological activities. The benzodioxole scaffold is known to exhibit a broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted its role as a key intermediate in synthesizing novel therapeutic agents targeting various diseases.
In the realm of medicinal chemistry, 6-Methoxybenzo[d]oxazole has been utilized as a building block for designing small-molecule inhibitors. Its rigid aromatic system provides a stable platform for further functionalization, allowing chemists to introduce additional substituents that enhance binding affinity to biological targets. For instance, derivatives of 6-Methoxybenzo[d]oxazole have been investigated for their interactions with enzymes and receptors involved in metabolic disorders and cancer pathways.
One of the most compelling aspects of 6-Methoxybenzo[d]oxazole is its adaptability in medicinal chemistry libraries. Researchers have leveraged this scaffold to develop compounds with improved pharmacokinetic profiles and reduced toxicity. The methoxy group at the 6-position plays a crucial role in modulating the compound's solubility, bioavailability, and metabolic stability, which are critical factors in drug development.
Recent advancements in computational chemistry have further accelerated the discovery of novel 6-Methoxybenzo[d]oxazole derivatives. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled scientists to predict the binding interactions between 6-Methoxybenzo[d]oxazole-based compounds and biological targets with high precision. This approach has led to the identification of promising candidates for preclinical testing.
The anticancer potential of 6-Methoxybenzo[d]oxazole has been particularly well-documented in recent years. Studies have demonstrated that certain derivatives exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. For example, modifications at the 2- or 3-position of the benzodioxole ring have been shown to enhance binding affinity to specific cancer-related proteins, leading to potent antitumor activity.
In addition to its role in oncology research, 6-Methoxybenzo[d]oxazole has shown promise in treating neurological disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have indicated that certain derivatives may modulate neurotransmitter systems, offering potential therapeutic benefits.
The synthesis of 6-Methoxybenzo[d]oxazole and its derivatives involves well-established organic chemistry methodologies. Common synthetic routes include cyclization reactions, nucleophilic substitution, and functional group transformations. Advances in synthetic techniques have enabled the production of complex derivatives with high yields and purity, facilitating their use in biological assays.
The pharmacological evaluation of 6-Methoxybenzo[d]oxazole-based compounds often involves both in vitro and in vivo studies. In vitro assays are used to assess binding affinity to target proteins and enzymes, while animal models provide insights into pharmacokinetic behavior and therapeutic efficacy. These studies are essential for determining the potential clinical utility of new drug candidates.
Regulatory considerations play a significant role in the development of novel pharmaceuticals derived from 6-Methoxybenzo[d]oxazole. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that these compounds meet safety and quality standards before entering clinical trials. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are crucial for advancing these therapies into patient care.
The future directions of research on 6-Methoxybenzo[d]oxazole are promising, with ongoing investigations focusing on expanding its therapeutic applications. Exploration of new synthetic pathways, optimization of pharmacokinetic properties, and identification of novel biological targets will continue to drive innovation in this field. As our understanding of disease mechanisms evolves, compounds like 6-Methoxybenzo[d]oxazole will remain integral to addressing unmet medical needs.
114980-26-6 (6-Methoxybenzo[d]oxazole) Related Products
- 29791-96-6(Polybenzoxazol)
- 5676-57-3(5-Methoxy-2-methylbenzo[doxazole)
- 273-53-0(Benzoxazole)
- 132227-03-3(5-methoxy-1,3-benzoxazole)
- 106050-81-1(1,3-benzoxazol-6-ol)
- 89590-22-7(1,3-benzoxazol-4-ol)
- 89590-21-6(Benzoxazole, 4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI))
- 23999-64-6(6-Methoxy-2-methylbenzoDoxazole)
- 89590-23-8(Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis-)
- 13895-08-4(6-methoxy-1,3-benzoxazol-2-amine)